N1-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-N2-(4-methoxybenzyl)oxalamide

• IUPAC Name: N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-N'-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C21H27N3O4/c1-27-18-6-4-16(5-7-18)13-22-20(25)21(26)23-14-17-8-10-24(11-9-17)15-19-3-2-12-28-19/h2-7,12,17H,8-11,13-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key: OTDQSJPGBBSGFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C(=O)NCC2CCN(CC2)CC3=CC=CO3
• Molecular Formula: C21H27N3O4
• Molecular Weight: 385.5 g/mol

Description

The compound is an oxalamide derivative with a furan ring and a piperidine ring. Oxalamides are a class of organic compounds containing a functional group with the general structure R-CO-NH-CO-R’. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Piperidine is an organic compound with the molecular formula (CH2)5NH. This heterocyclic amine consists of a six-membered ring containing five methylene bridges and one amine bridge.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The oxalamide group would likely form a planar structure due to the double bonds in the carbonyl groups. The furan and piperidine rings would add three-dimensionality to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar groups like the oxalamide could make the compound soluble in polar solvents. The aromatic furan ring could contribute to its UV/Vis absorption spectrum.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have emerged as promising candidates in the search for new antimicrobial agents. Microbial resistance remains a global concern, necessitating the development of effective and secure antibacterial drugs. . The compound may exhibit similar properties, making it a valuable target for further investigation.

Medicinal Chemistry

The furan nucleus plays a crucial role in medicinal chemistry. Furan-containing compounds have demonstrated therapeutic advantages, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, and anti-inflammatory properties. . Investigating the specific effects of our compound on various disease pathways could yield valuable insights.

Formulation and Delivery

Developing suitable formulations for drug delivery is critical. Researchers can explore various carriers (liposomes, nanoparticles, etc.) to enhance bioavailability and target specific tissues. Optimizing the compound’s delivery system ensures efficient therapeutic outcomes.

Pal, Pinki. “Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives.” Heterocyclic Chemistry - New Perspectives, IntechOpen, 2024. DOI: 10.5772/intechopen.1004117.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would be how it interacts with biological systems to produce its effects. Without more information, it’s impossible to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific information, it’s impossible to predict these properties.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it showed promise as a pharmaceutical, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.